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Compound of Interest

Compound Name: Dinonyl phthalate

CAS No.: 68648-92-0

Cat. No.: B7803320

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical and

physical properties of dinonyl phthalate (DNP). The information is presented to support

research, scientific, and drug development applications, with a focus on clarity, detail, and

practical application.

Chemical and Physical Properties
Dinonyl phthalate (DNP) is a high-production-volume chemical primarily used as a plasticizer

in polyvinyl chloride (PVC) products. It is important to distinguish between the specific linear

isomer, di-n-nonyl phthalate (CAS No. 84-76-4), and the more commonly used isomeric

mixture, diisononyl phthalate (DINP) (CAS No. 28553-12-0), which consists of various

branched-chain C9 esters of phthalic acid.[1][2] This guide will specify which compound the

data pertains to wherever possible. DNP is a colorless, odorless oily liquid.[3][4]
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The fundamental physical and chemical properties of dinonyl phthalate are summarized in the

tables below for easy reference and comparison.

Table 1: General Chemical Properties of Dinonyl Phthalate

Property Value Source(s)

Chemical Formula C26H42O4 [3][5]

Molecular Weight 418.61 g/mol [3][5][6]

CAS Number

84-76-4 (di-n-nonyl phthalate)

28553-12-0 (diisononyl

phthalate)

[6][7]

Appearance
Colorless to pale yellow, oily

liquid
[1][3][4]

Table 2: Physical Properties of Dinonyl Phthalate

Property Value Conditions Source(s)

Boiling Point 413 °C (775 °F) at 760 mmHg [3][7]

244 to 252 °C at 0.7 kPa [1]

Melting Point -43 °C (-45 °F) [1]

Density 0.98 g/cm³ at 20 °C [1][7]

Vapor Pressure 5.1 x 10⁻⁷ mmHg Estimated [3]

Water Solubility <0.01 g/mL at 20 °C [1]

Log Kow (Octanol-

Water Partition

Coefficient)

8.8 - 9.7 [8]
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The following sections outline the methodologies for determining key physicochemical

properties of dinonyl phthalate, based on internationally recognized OECD guidelines.

Determination of Water Solubility (OECD Guideline 105)
The water solubility of a substance is its saturation mass concentration in water at a given

temperature. For a substance with low solubility like dinonyl phthalate, the column elution

method or the flask method is recommended.[5][9][10][11]

Principle: A sample of the test substance is equilibrated with water at a constant temperature.

The concentration of the substance in the aqueous phase is then determined by a suitable

analytical method.

Flask Method Procedure:

A sufficient amount of dinonyl phthalate is added to a flask containing deionized water to

create a saturated solution.

The flask is agitated at a constant temperature (e.g., 20 °C) for a period sufficient to reach

equilibrium (e.g., 24-48 hours).

The solution is then centrifuged or filtered to remove undissolved particles.

The concentration of dinonyl phthalate in the clear aqueous phase is quantified using a

validated analytical technique such as gas chromatography-mass spectrometry (GC-MS).

Determination of Vapor Pressure (OECD Guideline 104)
Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases (solid or liquid) at a given temperature in a closed system.[8][12][13][14] For

substances with low vapor pressure like DNP, the gas saturation method is appropriate.

Gas Saturation Method Procedure:

A stream of an inert gas (e.g., nitrogen) is passed through or over the surface of a sample of

dinonyl phthalate at a known, constant temperature and flow rate.

The gas becomes saturated with the vapor of the substance.
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The amount of vaporized substance is trapped and quantified.

The vapor pressure is calculated from the mass of the substance transported and the

volume of the carrier gas.

Determination of Octanol-Water Partition Coefficient
(Log Kow) (OECD Guideline 107, 117, or 123)
The octanol-water partition coefficient (Kow) is a measure of a chemical's lipophilicity. It is the

ratio of the concentration of a chemical in the octanol phase to its concentration in the aqueous

phase of a two-phase system at equilibrium.[15][16][17][18] For a highly lipophilic substance

like dinonyl phthalate (high Log Kow), the HPLC method (OECD 117) or the slow-stirring

method (OECD 123) is recommended.

HPLC Method Procedure (OECD 117):

A high-performance liquid chromatograph with a reverse-phase column (e.g., C18) is used.

A set of reference compounds with known Log Kow values is injected to create a calibration

curve of retention time versus Log Kow.

The dinonyl phthalate sample is then injected under the same conditions.

The Log Kow of DNP is determined by comparing its retention time to the calibration curve.

Signaling Pathways and Experimental Workflows
Nrf2-Mediated Antioxidant Response Pathway
Dinonyl phthalate has been shown to activate the Nrf2-mediated antioxidant response in

human cell lines.[19][20][21] This pathway is a key cellular defense mechanism against

oxidative stress.
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Caption: Nrf2 signaling pathway activation by dinonyl phthalate.

Synthesis of Diisononyl Phthalate (DINP)
The industrial production of diisononyl phthalate typically involves a two-step esterification

reaction between phthalic anhydride and isononyl alcohol.[2][22][23][24][25]
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Caption: General workflow for the synthesis of diisononyl phthalate.

Analysis of Dinonyl Phthalate by Gas Chromatography
Gas chromatography (GC), often coupled with mass spectrometry (MS), is a standard method

for the analysis and quantification of dinonyl phthalate in various matrices.[26][27][28][29][30]

Sample
(e.g., environmental, biological) Solvent Extraction Sample Cleanup

(e.g., SPE, GPC) Concentration GC-MS System
Injection Data Analysis

(Quantification & Identification)
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Caption: Experimental workflow for the analysis of dinonyl phthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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